Cas no 102571-30-2 (Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1))

• Product Name: Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1)
• CAS No: 102571-30-2
• MF: C₁₄H₂₄INO
• MW: 349.250936508179
• CID: 183441
• PubChem ID: 59516
• Update Time: 2025-04-19

Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanaminium, b-ethyl-b-(hydroxymethyl)-N,N,N-trimethyl-,iodide (1:1)
• [2-(hydroxymethyl)-2-phenylbutyl]-trimethylazanium,iodide
• (2-hydroxymethyl-2-phenyl-butyl)-trimethyl-ammonium, iodide
• (2-Hydroxymethyl-2-phenyl-butyl)-trimethyl-ammonium, Jodid
• 2-(hydroxymethyl)-n,n,n-trimethyl-2-phenylbutan-1-aminium iodide
• AC1L1RDH
• AC1Q1TNQ
• Iodometilato di 2-etil-2-fenil-3-dimetilaminopropanolo
• Iodometilato di 2-etil-2-fenil-3-dimetilaminopropanolo [Italian]
• L 1800
• LS-17988
• (beta-Ethyl-beta-(hydroxymethyl)phenethyl)trimethylammonium iodide
• AMMONIUM, (beta-ETHYL-beta-(HYDROXYMETHYL)PHENETHYL)TRIMETHYL-, IODIDE
• DTXSID20907749
• 102571-30-2

• Inchi： 1S/C14H24NO.HI/c1-5-14(12-16,11-15(2,3)4)13-9-7-6-8-10-13;/h6-10,16H,5,11-12H2,1-4H3;1H/q+1;/p-1
• InChI Key： YQRLOCKSDVZRGE-UHFFFAOYSA-M
• SMILES： [I-].OCC(C1C=CC=CC=1)(CC)C[N+](C)(C)C

Computed Properties

• Exact Mass: 324.902
• Monoisotopic Mass: 349.090257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 19.9
• LogP: -0.96310